Cas no 260389-91-1 (3-Pyridinecarboxylic acid, 1,4-dihydro-2-methyl-4-oxo-, ethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 1,4-dihydro-2-methyl-4-oxo-, ethyl ester
• CAS No: 260389-91-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1425047
• PubChem ID: 11658388
• Update Time: 2025-04-20

3-Pyridinecarboxylic acid, 1,4-dihydro-2-methyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,4-dihydro-2-methyl-4-oxo-, ethyl ester
• ethyl 1,4-dihydro-2-methyl-4-oxopyridine-3-carboxylate
• MFCD24394697
• DIDKGWJCQQERDP-UHFFFAOYSA-N
• Ethyl 4-hydroxy-2-methylnicotinate
• Ethyl 1,4-dihydro-2-methyl-4-oxo-3-pyridinecarboxylate
• A849845
• SCHEMBL14351829
• ethyl 4-hydroxy-2-methylpyridine-3-carboxylate
• DTXSID501209507
• 858430-60-1
• SCHEMBL25529027
• CS2865
• AKOS025213581
• Ethyl 2-methyl-4-oxo-1H-pyridine-3-carboxylate
• DA-34692
• 260389-91-1
• DB-187427

• Inchi： 1S/C9H11NO3/c1-3-13-9(12)8-6(2)10-5-4-7(8)11/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： DIDKGWJCQQERDP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C=CNC=1C)=O)=O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4Ų